![molecular formula C9H18ClNO2 B6192352 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane hydrochloride CAS No. 2648939-45-9](/img/new.no-structure.jpg)
1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane hydrochloride is a compound that belongs to the class of bicyclic azabicyclo compounds. These compounds are known for their unique structural features, which include a bicyclic framework that imparts significant rigidity and strain. This structural motif is often explored in medicinal chemistry and drug design due to its potential to enhance the pharmacokinetic and pharmacodynamic properties of therapeutic agents.
Properties
CAS No. |
2648939-45-9 |
|---|---|
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane hydrochloride typically involves a multi-step process. One common approach is the [2 + 2] cycloaddition reaction, which is a photochemical reaction that forms the bicyclic framework. This reaction can be initiated using a mercury lamp, although this method requires specialized equipment and is challenging to scale up .
Another method involves the use of photocatalytic cycloaddition reactions, which provide a more efficient and modular approach to synthesizing the bicyclic structure . These reactions often employ photoredox catalysts and blue LED irradiation to achieve high yields and selectivity.
Industrial Production Methods
Industrial production of this compound may involve the optimization of the aforementioned synthetic routes to achieve scalability and cost-effectiveness. This includes the use of continuous flow reactors and advanced photochemical equipment to ensure consistent and high-yield production.
Chemical Reactions Analysis
Types of Reactions
1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: Nucleophilic substitution reactions can be performed using reagents like sodium methoxide or potassium tert-butoxide.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium methoxide in methanol.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces alcohols or amines.
Scientific Research Applications
1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane hydrochloride has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.
Biology: The compound’s unique structure makes it a valuable tool for probing biological systems and understanding molecular interactions.
Medicine: Its potential pharmacological properties are explored in drug design and development, particularly for targeting specific receptors or enzymes.
Industry: The compound is used in the development of new materials and as a precursor for various industrial chemicals.
Mechanism of Action
The mechanism of action of 1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The rigid bicyclic structure allows for precise binding to these targets, potentially inhibiting or modulating their activity. This interaction can trigger a cascade of biochemical events, leading to the desired therapeutic or biological effect.
Comparison with Similar Compounds
Similar Compounds
Bicyclo[1.1.1]pentane: Known for its use as a bioisostere of para-substituted phenyl rings.
Bicyclo[3.1.1]heptane: Often used as a bioisostere of meta-substituted benzene rings.
Bicyclo[2.2.1]heptane: Commonly used in the synthesis of various pharmaceuticals and agrochemicals.
Uniqueness
1,4-bis(methoxymethyl)-2-azabicyclo[2.1.1]hexane hydrochloride is unique due to its specific substitution pattern and the presence of the azabicyclo framework. This imparts distinct physicochemical properties, such as increased rigidity and conformational stability, which can enhance its interaction with biological targets and improve its pharmacokinetic profile.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
